Cas no 651309-58-9 (5-Isoquinolinesulfonamide,1-amino-N-(2-aminoethyl)-4-methyl-N-(3-phenylpropyl)-)
651309-58-9 structure
Product Name:5-Isoquinolinesulfonamide,1-amino-N-(2-aminoethyl)-4-methyl-N-(3-phenylpropyl)-
CAS No:651309-58-9
MF:C21H26N4O2S
MW:398.521743297577
CID:406304
Update Time:2024-01-29
5-Isoquinolinesulfonamide,1-amino-N-(2-aminoethyl)-4-methyl-N-(3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoquinolinesulfonamide,1-amino-N-(2-aminoethyl)-4-methyl-N-(3-phenylpropyl)-
- 5-Isoquinolinesulfonamide, 1-amino-N-(2-aminoethyl)-4-methyl-N-(3-phenylpropyl)-
-
- Inchi: 1S/C21H26N4O2S/c1-16-15-24-21(23)18-10-5-11-19(20(16)18)28(26,27)25(14-12-22)13-6-9-17-7-3-2-4-8-17/h2-5,7-8,10-11,15H,6,9,12-14,22H2,1H3,(H2,23,24)
- InChI Key: FEMJWVAAABPPPK-UHFFFAOYSA-N
- SMILES: C1(N)C2=C(C(S(N(CCN)CCCC3=CC=CC=C3)(=O)=O)=CC=C2)C(C)=CN=1
Computed Properties
- Exact Mass: 398.17788
Experimental Properties
- Density: 1.266±0.06 g/cm3(Predicted)
- Boiling Point: 636.3±65.0 °C(Predicted)
- PSA: 102.31
- pka: 8.29±0.10(Predicted)
5-Isoquinolinesulfonamide,1-amino-N-(2-aminoethyl)-4-methyl-N-(3-phenylpropyl)- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
651309-58-9 (5-Isoquinolinesulfonamide,1-amino-N-(2-aminoethyl)-4-methyl-N-(3-phenylpropyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk